Cas no 10139-02-3 (p-Nitrophenyl 2-Acetamido-2-deoxy-a-D-glucopyranoside)
p-Nitrophenyl 2-Acetamido-2-deoxy-α-D-glucopyranoside is a chromogenic substrate widely used in enzymatic assays, particularly for studying glycosidase activity, including α-N-acetylglucosaminidases. Its key advantage lies in the release of p-nitrophenol upon enzymatic hydrolysis, which produces a measurable yellow color change at alkaline pH, enabling straightforward spectrophotometric quantification. The compound’s specificity for α-linked glycosidases makes it valuable for biochemical and diagnostic applications. Its stability under standard laboratory conditions and well-characterized kinetic properties further enhance its utility in research. This substrate is particularly useful for high-throughput screening and enzyme characterization due to its reliable and sensitive detection method.
10139-02-3 structure
Product name:p-Nitrophenyl 2-Acetamido-2-deoxy-a-D-glucopyranoside
p-Nitrophenyl 2-Acetamido-2-deoxy-a-D-glucopyranoside Chemical and Physical Properties
Names and Identifiers
-
- N-((2R,3R,4R,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-2-(4-nitrophenoxy)tetrahydro-2H-pyran-3-yl)acetamide
- 4-Nitrophenyl-N-acetyl-α-D-glucopyranoside
- a-D-Glucopyranoside, 4-nitrophenyl2-(acetylamino)-2-deoxy-
- p-Nitrophenyl 2-Acet
- p-Nitrophenyl 2-Acetamido-2-deoxy-α-D-glucopyranoside
- 4-Nitrophenyl N-acetyl-1-thio-
- A-D-glucopyranoside
- A-D-glucosaminide
- p-Nitrophenyl 2-acetamido-2-deoxy-1-thio-
- p-Nitrophenyl 2-Acetamido-2-deoxy-Alpha-D-glucopyranoside
- p-nitrophenyllacto-N-biose
- GLCNAC1-A-PNP
- GlcNAc1-α-PNP
- PNP-ALPHA-D-GLCNAC
- P-Nitrophenyl-2-Acetamido-2-Deoxy-A-D-
- 4-NITROPHENYL-N-ACETYL-A-D-GLUCOSAMINE
- 4-nitrophenyl n-acetyl-α-d-glucosaminide
- P-NITROPHENYL-N-ACETYL-A-D-*GLUCOSAMINID E
- 4-NITROPHENYL-N-ACETYL-ALPHA-D-GLUCOSAMINE
- 4-NITROPHENYL-N-ACETYL-ALPHA-D-GLUCOSAMINIDE
- P-NITROPHENYL N-ACETYL-ALPHA-D-GLUCOSAMINIDE
- 4-Nitrophenyl N-acetyl-alpha-D-glucosaminide, >=98%
- P-NITROPHENYL 2-ACETAMIDO-2-DEOXY-a-D-GLUCOPYRANOSIDE
- 4-Nitrophenyl-N-acetyl-
- 6ZC
- N-[4,5-dihydroxy-6-(hydroxymethyl)-2-(4-nitrophenoxy)tetrahydropyran-3-yl]acetamide
- N-[(2R,3R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-(4-nitrophenoxy)oxan-3-yl]acetamide
- MFCD00006592
- C13989
- AMY41700
- 4-Nitrophenyl N-acetyl-alpha-D-glucosaminide
- AKOS015919381
- 4-Nitrophenyl N-acetyl-I+/--D-glucosaminide
- A800383
- 4-Nitrophenyl N-acetyl-
- 4-Nitrophenyl 2-acetamido-2-deoxy-alpha-D-glucopyranoside
- 4-Nitrophenyl N-acetyl- alpha -D-glucosaminide
- 4-nitrophenyl 2-acetamido-2-deoxy-alpha-D-glucoside
- Q27162475
- CHEBI:90341
- EINECS 233-392-9
- 4-Nitrophenyl 2-acetamido-2-deoxy-a-D-glucopyranoside
- 4'-Nitrophenyl-2-acetamido-2-deoxy-alpha-D-glucopyranoside
- CS-0138587
- HY-137421
- p-nitrophenyl 2-acetamido-2-deoxy-alpha-D-glucoside
- 4-Nitrophenyl 2-deoxy-2-[(1-hydroxyethylidene)amino]hexopyranoside
- SCHEMBL419721
- 10139-02-3
- alpha-D-Glucopyranoside, 4-nitrophenyl 2-(acetylamino)-2-deoxy-
- DTXSID80906117
- 4-Nitrophenyl-N-acetyl-alpha-D-glucosaminide, 4-Nitrophenyl-N-acetyl-alpha-D-glucosamine
- OMRLTNCLYHKQCK-KSTCHIGDSA-N
- GlcNAc1-?-PNP
- p-Nitrophenyl 2-Acetamido-2-deoxy-a-D-glucopyranoside
-
- MDL： MFCD00006592
- Inchi： 1S/C14H18N2O8/c1-7(18)15-11-13(20)12(19)10(6-17)24-14(11)23-9-4-2-8(3-5-9)16(21)22/h2-5,10-14,17,19-20H,6H2,1H3,(H,15,18)/t10-,11-,12-,13-,14+/m1/s1
- InChI Key： OMRLTNCLYHKQCK-KSTCHIGDSA-N
- SMILES： O1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)NC(C)=O)OC1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 342.10600
- Monoisotopic Mass: 342.106316
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 449
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 151
- Surface Charge: 0
Experimental Properties
- Color/Form: White powdery crystals
- Density: 1.51±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 264 °C
- Boiling Point: 477.77°C (rough estimate)
- Flash Point: 374°C
- Refractive Index: 1.5110 (estimate)
- Solubility: Slightly soluble (7.9 g/l) (25 º C),
- PSA: 154.07000
- LogP: -0.16860
- Solubility: No available.
p-Nitrophenyl 2-Acetamido-2-deoxy-a-D-glucopyranoside Security Information
- WGK Germany：3
- Safety Instruction： S24/25
- Storage Condition：−20°C
p-Nitrophenyl 2-Acetamido-2-deoxy-a-D-glucopyranoside Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N33930-25mg |
N-((2R,3R,4R,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-2-(4-nitrophenoxy)tetrahydro-2H-pyran-3-yl)acetamide |
10139-02-3 | BR，98% | 25mg |
¥1872.0 | 2023-09-09 | |
| AN HUI ZE SHENG Technology Co., Ltd. | N501750-50mg |
N-((2r,3r,4r,5s,6r)-4,5-dihydroxy-6-(hydroxymethyl)-2-(4-nitrophenoxy)tetrahydro-2h-pyran-3-yl)acetamide |
10139-02-3 | 50mg |
￥1140.00 | 2023-09-15 | ||
| TRC | N501750-10mg |
p-Nitrophenyl 2-Acetamido-2-deoxy-a-D-glucopyranoside |
10139-02-3 | 10mg |
$ 150.00 | 2023-09-06 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-216988A-25 mg |
4-Nitrophenyl N-acetyl-α-D-glucosaminide, |
10139-02-3 | 25mg |
￥1,437.00 | 2023-07-11 | ||
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | XN7957-10mg |
p-Nitrophenyl 2-Acetamido-2-deoxy-a-D-glucopyranoside |
10139-02-3 | ≥98% | 10mg |
￥1100元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | XN7957-25mg |
p-Nitrophenyl 2-Acetamido-2-deoxy-a-D-glucopyranoside |
10139-02-3 | ≥98% | 25mg |
￥2200元 | 2023-09-15 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N33930-25mg |
N-((2R,3R,4R,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-2-(4-nitrophenoxy)tetrahydro-2H-pyran-3-yl)acetamide |
10139-02-3 | 25mg |
¥1872.0 | 2021-09-08 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1209227-1g |
4-Nitrophenyl N-acetyl-α-D-glucosaminide |
10139-02-3 | 98% | 1g |
￥16798 | 2023-04-17 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N165410-100mg |
p-Nitrophenyl 2-Acetamido-2-deoxy-a-D-glucopyranoside |
10139-02-3 | 98% | 100mg |
¥4119.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N165410-1g |
p-Nitrophenyl 2-Acetamido-2-deoxy-a-D-glucopyranoside |
10139-02-3 | 98% | 1g |
¥12359.90 | 2023-09-01 |
p-Nitrophenyl 2-Acetamido-2-deoxy-a-D-glucopyranoside Related Literature
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Peter Kauffman,Elain Fu,Barry Lutz,Paul Yager Lab Chip, 2010,10, 2614-2617
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Brian Murphy,Moza Aljabri,Aaleya Mohamed Ahmed,Gillian Murphy,Brian J. Hathaway,Mark E. Light,Thomas Geilbrich,Michael B. Hursthouse Dalton Trans., 2006, 357-367
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3. Stapling of unprotected helical peptides via photo-induced intramolecular thiol–yne hydrothiolation†Yuan Tian,Jingxu Li,Hui Zhao,Xiangze Zeng,Dongyuan Wang,Qisong Liu,Xiaogang Niu,Xuhui Huang,Naihan Xu,Zigang Li Chem. Sci., 2016,7, 3325-3330
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Yuecheng Zhang,Wenge Huo,Hong-Yu Zhang,Jiquan Zhao RSC Adv., 2017,7, 47261-47270
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Xiaoyu Qiu,Gengtao Fu,Yue Zhao,Yawen Tang,Yu Chen,Tianhong Lu J. Mater. Chem. A, 2013,1, 14874-14878
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:10139-02-3)p-Nitrophenyl 2-Acetamido-2-deoxy-a-D-glucopyranoside
Purity:99%
Quantity:100mg
Price ($):526.0